Cas no 574-70-9 (Benzenesulfonic acid, 4-[2-(8-hydroxy-5-quinolinyl)diazenyl]-)

• Product name: Benzenesulfonic acid, 4-[2-(8-hydroxy-5-quinolinyl)diazenyl]-
• CAS No: 574-70-9
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.33054
• CID: 386017
• PubChem ID: 246935

Benzenesulfonic acid, 4-[2-(8-hydroxy-5-quinolinyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-[2-(8-hydroxy-5-quinolinyl)diazenyl]-
• 4-[(2E)-2-(8-oxoquinolin-5-ylidene)hydrazinyl]benzenesulfonic acid
• 4-(8-Hydroxy-[5]chinolylazo)-benzolsulfonsaeure
• 4-(8-Hydroxy-[5]chinolylazo)-benzolsulfonsaeure-amid
• 4-(8-hydroxy-[5]quinolylazo)-benzenesulfonic acid
• 4-(8-hydroxy-quinolin-5-ylazo)-benzenesulfonamide
• 5-(p-Sulfamidobenzolazo)-8-hydroxychinolin
• 5-(p-sulphophenylazo)-8-quinolinol
• CHEMBL2094685
• DNDI1417410
• HMS2886C21
• NSC114372
• p-< (8-hydroxy-5-quinolyl)azo> benzenesulphonamide
• p-Sulfamidobe
• 5-(p-Sulfophenylazo)-8-quinolinol
• 4-[(8-hydroxyquinolin-5-yl)diazenyl]benzenesulfonic acid
• 574-70-9
• NSC-60592
• AKOS025150772
• 5-(4-Sulfophenylazo)-8-hydroxychinolin
• NSC60592
• CHEMBL4467374
• BDBM50560172

• Inchi： InChI=1S/C15H11N3O4S/c19-14-8-7-13(12-2-1-9-16-15(12)14)18-17-10-3-5-11(6-4-10)23(20,21)22/h1-9,19H,(H,20,21,22)
• InChI Key： JIAGGSRRAAHALT-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2N=C1)O)N=NC3=CC=C(C=C3)S(=O)(=O)O

Computed Properties

• Exact Mass: 329.04713
• Monoisotopic Mass: 329.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Density: 1.51
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.706               
• PSA: 112.21
• LogP: 4.68330